2-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]-1,8-naphthyridine
Description
The compound 2-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]-1,8-naphthyridine is a 1,8-naphthyridine derivative featuring a piperidin-4-yl group at position 2 of the naphthyridine core. This piperidine moiety is further substituted with a 1,3,5-trimethylpyrazole-4-carbonyl group, introducing steric bulk and lipophilic character. The 1,8-naphthyridine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with biological targets such as enzymes, receptors, and nucleic acids .
Properties
IUPAC Name |
[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O/c1-13-18(14(2)24(3)23-13)20(26)25-11-8-15(9-12-25)17-7-6-16-5-4-10-21-19(16)22-17/h4-7,10,15H,8-9,11-12H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJHZKPHIPBWQSK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)C(=O)N2CCC(CC2)C3=NC4=C(C=CC=N4)C=C3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]-1,8-naphthyridine typically involves multi-step organic reactions. One common approach starts with the preparation of the pyrazole ring through the condensation of 1,3,5-trimethyl-1H-pyrazole-4-carboxylic acid with appropriate reagents. This intermediate is then coupled with a piperidine derivative under controlled conditions to form the piperidin-4-yl intermediate. Finally, this intermediate undergoes a cyclization reaction with 1,8-naphthyridine to yield the target compound.
Industrial Production Methods
Industrial production of this compound may involve optimizing the reaction conditions to maximize yield and purity. This includes the use of high-pressure reactors, advanced catalysts, and continuous flow systems to ensure efficient and scalable synthesis. Solvent selection, temperature control, and purification techniques such as recrystallization and chromatography are crucial for achieving high-quality products.
Chemical Reactions Analysis
Types of Reactions
2-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]-1,8-naphthyridine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be performed using reagents such as lithium aluminum hydride or sodium borohydride to yield reduced forms of the compound.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Halogenating agents like N-bromosuccinimide (NBS) for bromination, or electrophiles like alkyl halides for alkylation.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction typically produces alcohols or amines. Substitution reactions can introduce a variety of functional groups, enhancing the compound’s versatility.
Scientific Research Applications
2-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]-1,8-naphthyridine has several applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.
Biology: Investigated for its potential as a biochemical probe to study cellular processes.
Medicine: Explored for its therapeutic potential in treating diseases such as cancer, due to its ability to interact with specific molecular targets.
Industry: Utilized in the development of new materials with unique properties, such as polymers and coatings.
Mechanism of Action
The mechanism of action of 2-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]-1,8-naphthyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. For example, it may inhibit enzyme activity by occupying the active site or alter receptor function by binding to allosteric sites.
Comparison with Similar Compounds
Structural and Functional Group Variations
Core Modifications and Substituent Effects
Goxalapladib (CAS-412950-27-7) :
- Structure : Features a 2-[2-(2,3-difluorophenyl)ethyl]-4-oxo-1,8-naphthyridin-1(4H)-yl group linked to a piperidinyl-acetamide system with trifluoromethyl biphenyl substitutions.
- Key Differences : Unlike the target compound, Goxalapladib incorporates fluorinated aromatic groups and an oxo group at position 4, enhancing metabolic stability and electron-withdrawing effects. Its piperidine is substituted with a methoxyethyl group, improving solubility.
- Activity : Used in atherosclerosis treatment, likely targeting inflammatory pathways .
2-[1-(1H-Pyrazole-3-Carbonyl)Piperidin-4-Yl]-6-(Pyridin-4-Yl)-1,8-Naphthyridine (CAS-2741910-04-1): Structure: Contains a pyridin-4-yl group at position 6 and a pyrazole-3-carbonyl-piperidine at position 2. 4 in the target compound) alters steric and electronic interactions.
7-(3,5-Dimethyl-1H-Pyrazol-1-Yl)-2,4-Bis(Trifluoromethyl)-1,8-Naphthyridine (CAS-321998-05-4) :
- Structure : Substituted at position 7 with dimethylpyrazole and at positions 2 and 4 with trifluoromethyl groups.
- Key Differences : The trifluoromethyl groups enhance hydrophobicity and electron deficiency, contrasting with the target compound’s methyl-rich pyrazole. This design may favor interactions with hydrophobic enzyme pockets .
Pharmacological Profiles
- However, the absence of fluorine atoms (compared to Goxalapladib) may reduce metabolic stability. Its piperidine-pyrazole system could modulate adenosine receptors or splicing factors, as seen in related naphthyridines .
- Piperidine-Benzimidazole Analogues (e.g., CAS-38385-95-4) : Higher structural similarity (0.82) due to the piperidine moiety, but the benzimidazole core vs. naphthyridine shifts activity toward kinase or protease inhibition .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
